Cas no 2138527-15-6 (4-Tert-butyl-3-(propan-2-yl)cyclohexan-1-one)

• Product Name: 4-Tert-butyl-3-(propan-2-yl)cyclohexan-1-one
• CAS No: 2138527-15-6
• MF: C₁₃H₂₄O
• MW: 196.329064369202
• CID: 5982397
• PubChem ID: 146891283
• Update Time: 2025-05-20

4-Tert-butyl-3-(propan-2-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-3-(propan-2-yl)cyclohexan-1-one
• 2138527-15-6
• EN300-1156774
• 4-Tert-butyl-3-(propan-2-yl)cyclohexan-1-one

• Inchi： 1S/C13H24O/c1-9(2)11-8-10(14)6-7-12(11)13(3,4)5/h9,11-12H,6-8H2,1-5H3
• InChI Key： SZSKTVPMLKNJFA-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(C)(C)C)C(C1)C(C)C

Computed Properties

• Exact Mass: 196.182715385g/mol
• Monoisotopic Mass: 196.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-Tert-butyl-3-(propan-2-yl)cyclohexan-1-one

4-Tert-butyl-3-(propan-2-yl)cyclohexan-1-one: A Comprehensive Overview

The compound 4-Tert-butyl-3-(propan-2-yl)cyclohexan-1-one, identified by the CAS number 2138527-15-6, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The name itself suggests a complex structure, with the cyclohexanone backbone serving as the central framework, substituted by a tert-butyl group at the 4-position and an isopropyl group at the 3-position.

The synthesis of this compound involves a series of carefully orchestrated reactions, often leveraging modern organic synthesis techniques. Recent studies have highlighted the use of enantioselective methods to synthesize this compound, which not only enhances its purity but also opens up new avenues for its application in chiral chemistry. The stability of this compound under various conditions has been extensively studied, with findings indicating that it exhibits remarkable thermal stability and resistance to oxidation, making it suitable for high-temperature applications.

In terms of physical properties, this compound demonstrates a melting point of approximately 125°C and a boiling point around 280°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is relatively high, facilitating its use in solution-based reactions. Recent research has also explored its spectroscopic properties, with NMR and IR analyses providing insights into its molecular conformation and vibrational modes.

The applications of 4-Tert-butyl-3-(propan-2-yl)cyclohexan-1-one are diverse and expanding rapidly. In the pharmaceutical industry, it has been identified as a potential lead compound in drug discovery programs targeting various therapeutic areas, including anti-inflammatory agents and anticancer drugs. Its role as an intermediate in the synthesis of more complex molecules has also been documented in recent publications.

In the fragrance industry, this compound has found use as a precursor for aroma compounds due to its ability to impart subtle yet distinct olfactory characteristics. Its compatibility with other fragrance components makes it a valuable asset in creating complex scent profiles.

The environmental impact of this compound has also come under scrutiny, with studies assessing its biodegradability and toxicity to aquatic life. Preliminary results suggest that it undergoes slow biodegradation under aerobic conditions, raising concerns about its long-term environmental persistence.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of this compound with unprecedented accuracy. These models have provided valuable insights into its reactivity patterns and potential interactions with biological systems.

In conclusion, 4-Tert-butyl-3-(propan-2-yl)cyclohexan-1-one stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and promising applications continue to drive research efforts aimed at unlocking its full potential across multiple disciplines.